Journal Name:Sensors and Actuators B: Chemical
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Green tea extract supplementation does not modify plasma concentration of F2-isoprostanes in women who are postmenopause: Findings from a randomized controlled trial
Sensors and Actuators B: Chemical ( IF 0 ) Pub Date: 2023-03-09 , DOI: 10.1016/j.nutres.2023.03.001
Green tea extract (GTE) is a potential mitigator of oxidative stress, and F2-isoprostanes are a reliable biomarker of oxidative stress. Genetic polymorphisms in the catechol-o-methyltransferase (COMT) gene may modify tea catechin metabolism, prolonging exposure. We hypothesized that GTE supplementation would decrease plasma F2-isoprostanes concentrations compared with placebo and that participants with the COMT genotype polymorphisms would experience a more significant expression of this outcome. This study was a secondary analysis of the Minnesota Green Tea Trial, a randomized placebo-controlled, double-blinded trial investigating the effects of GTE in women who were generally healthy and postmenopausal. The treatment group consumed 843 mg of epigallocatechin gallate daily for 12 months versus placebo. Participants in this study had a mean age of 60 years, were predominantly White, and most had a healthy body mass index. GTE supplementation did not significantly change plasma F2-isoprostanes concentrations compared with placebo after 12 months (P for overall treatment = .07). There were no significant interactions between treatment and age, or body mass index, physical activity, smoking history, and alcohol intake. COMT genotype did not modify the effect of GTE supplementation on F2-isoprostanes concentrations in the treatment group (P = .85). Among participants in the Minnesota Green Tea Trial, consuming GTE supplements daily for 1 year did not result in a significant decrease in plasma F2-isoprostanes concentrations. Likewise, the COMT genotype did not modify the effect of GTE supplementation on F2-isoprostanes concentrations.
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Lactobacillus paracasei L9 ameliorated obesity-associated metabolic parameters and relevant gut microbiota in mice fed a high-fat diet
Sensors and Actuators B: Chemical ( IF 0 ) Pub Date: 2023-04-28 , DOI: 10.1016/j.nutres.2023.04.003
The purpose of the present study was to determine whether Lactobacillus paracasei L9 (L9) supplementation prevents diet-induced obesity in C57BL/6J mice. Four-week-old mice were fed a high-fat diet (HFD) for 12 weeks and then supplemented with or without L9 for another 12 weeks. Weight gain, white adipose tissue weight, plasma lipid levels of total cholesterol, triglyceride, and low-density lipoprotein-cholesterol were significantly increased in the HFD group compared with those in the control group and were decreased by L9 treatment. The fat deposits in the liver and epididymal adipose tissue were increased in the HFD group compared with the normal chow diet group and decreased by L9 treatment. Reverse transcriptase-polymerase chain reaction analyses revealed that L9 suppressed pro-inflammatory cytokine and lipid synthesis–related genes in epididymal adipose tissue. This study used Illumina Miseq sequencing to explore alterations of the gut microbiome. L9 ameliorated HFD-induced structural dysbiosis and gut bacteria that were positively related with obesity phenotypes were obviously decreased. Altogether, the findings indicate that administration of L9 ameliorates HFD-induced hyperlipidemia and lipid accumulation in liver and inflammation associated with intestinal dysbiosis in obese mice. These findings suggest that L9 supplementation may provide a natural alternative to attenuate obesity.
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Snacking behavior is associated with snack quality, overall diet quality, and body weight among US college students
Sensors and Actuators B: Chemical ( IF 0 ) Pub Date: 2023-04-20 , DOI: 10.1016/j.nutres.2023.04.005
Snacking behavior may affect snack quality, overall diet quality, and body weight; however, the associations between these variables have not been studied among college students. The objective of this study was to associate snacking behaviors with snack quality, diet quality, and weight status among college students with overweight and obesity. We hypothesized that a higher snacking frequency, accessibility and availability of unhealthy snacks, and lack of knowledge would be associated with lower snack and diet quality, and higher weight. Participants (n = 140) completed a snack behavior questionnaire, three 24-hour dietary recalls to assess diet quality using Healthy Eating Index 2015 (HEI-2015), and snack score using an algorithm based on the US DA Smart Snack guidelines and reported weight and height to calculate body mass index (BMI). Analysis of variance and Pearson correlation was used in the analyses. After adjusting for confounders, snack frequency was not associated with snack score, HEI-2015 score, or BMI, but evening snacks had a significantly lower snack score compared with late afternoon snacks (P = .017). Also, those with more accessibility and availability of unhealthy snacks had a lower snack score (P = .001), lower HEI-2015 score (P = .006), and higher BMI (P = .019). Snacking for pleasure was significantly associated with a lower snack score (P = .037). Snack score was positively correlated with HEI-2015 score but not with BMI. In conclusion, late snacking, unhealthy snack environment, and snacking for pleasure were associated with lower snack and diet quality. These findings could be used in future intervention strategies to improve snacking behaviors and the food environment.
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Serum 25-hydroxyvitamin D concentrations are inversely associated with all-cause mortality among Koreans: a nationwide cohort study
Sensors and Actuators B: Chemical ( IF 0 ) Pub Date: 2023-03-05 , DOI: 10.1016/j.nutres.2023.02.008
Evidence on the association between serum 25-hydroxyvitamin D (25(OH)D) concentration and all-cause and cause-specific mortality in Asians, especially Koreans, is limited. We hypothesized that high concentrations of 25(OH)D are associated with lower all-cause and cause-specific mortality in the general Korean population. This study included 27,846 adults participating in the Fourth and Fifth Korean National Health and Nutrition Examination Survey 2008–2012, followed up through December 31, 2019. Hazard ratios (HR) and 95% confidence intervals (CIs) for mortality from all causes, cardiovascular disease (CVD), and cancer were estimated using multivariable-adjusted Cox proportional hazards regression. The weighted mean serum 25(OH)D of study participants was 17.77 ng/mL; 66.5% had vitamin D deficiency (<20 ng/mL) and 94.2% had insufficient vitamin D (<30 ng/mL). During a median follow-up of 9.4 years (interquartile range, 8.1–10.6 years), 1680 deaths were documented, including 362 CVD deaths and 570 cancer deaths. Serum 25(OH)D levels ≥30 ng/mL were inversely associated with all-cause mortality (HR, 0.57; 95% CI, 0.43–0.75) compared with serum 25(OH)D levels <10 ng/mL. Based on the quartile cutoffs of serum 25(OH)D concentration, the highest quartile of serum 25(OH)D concentration (≥21.8 ng/mL) was associated with the lowest all-cause mortality (HR, 0.72; 95% CI, 0.60–0.85; P trend < .001), and CVD mortality (HR, 0.60; 95% CI, 0.42–0.85; P trend = .006). No association with cancer mortality outcome was found. In conclusion, higher serum 25(OH)D levels were associated with lower all-cause mortality in the general Korean population. An additional association was found between higher quartile of serum 25(OH)D and lower CVD mortality.
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Plasma fatty acid composition and some markers of dietary habits are associated with cardiovascular disease risk determined by an atherogenic plasma index in postmenopausal women
Sensors and Actuators B: Chemical ( IF 0 ) Pub Date: 2023-05-23 , DOI: 10.1016/j.nutres.2023.05.008
It is hypothesized that plasma proportion of selected fatty acids (FAs) and dietary habits are linked with the risk of cardiovascular disease (CVD) in postmenopausal women. Therefore, this study was designed to determine the association of plasma FA composition and markers of dietary habits with an atherogenic index of plasma (AIP), a predictor of CVD risk in postmenopausal women. In total, 87 postmenopausal women with an average age of 57 ± 7 years were recruited and their dietary intake, anthropometric and biochemical parameters, and FA status in total plasma lipid proportions were determined, showing that 65.5% of the participants had a high risk of CVD according to their AIP value. After adjusting for some confounders (age, body mass index, and physical activity level), the risk of CVD was only positively associated with the frequency of consumption of animal fat spreads (butter and lard) of terrestrial origin. Regarding the FA profile, CVD risk was positively associated with the percentages of vaccenic acid, dihomo-γ-linolenic acid, and monounsaturated fatty acids (MUFA; mainly n-7) in total FA, as well as the MUFA/SFA ratio in total plasma and stearoyl-CoA desaturase-16 activity (16:1/16:0 ratio). In contrast, the risk of CVD was negatively associated with percentages of α-linolenic acid, total polyunsaturated fatty acids (PUFA), and PUFA/MUFA ratio in total plasma lipid, and the estimated activity of Δ5-desaturase (20:4/20:3 n-6 ratio). These results support the current recommendations to decrease the frequency of animal fat spread intake because it is associated with a reduced CVD risk based on AIP in postmenopausal women. In accordance with these plasma percentages of ALA, vaccenic acid, dihomo-γ-linolenic acid, PUFA, PUFA/MUFA ratio, and 16:1/16:0 ratio may be important parameters in CVD risk assessment.
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Vitamin D restriction and/or a high-fat diet influence intestinal alkaline phosphatase activity and serum endotoxin concentration, increasing the risk of metabolic endotoxemia in rats
Sensors and Actuators B: Chemical ( IF 0 ) Pub Date: 2023-02-23 , DOI: 10.1016/j.nutres.2023.02.002
Vitamin D insufficiency induces calcification disorder of bone or a decrease in bone mineral density, increasing the risk of fracture. Alkaline phosphatase (ALP) activity, a differentiation marker for intestinal epithelial cells, is regulated by vitamin D. It has also been suggested that ALP may prevent metabolic endotoxemia by dephosphorylating lipopolysaccharide. We hypothesized that vitamin D restriction and/or a high-fat diet influences ALP activity in each tissue and serum lipopolysaccharide concentrations and increases the risk of metabolic endotoxemia. Eleven-week-old female rats were divided into 4 groups: basic control diet (Cont.), basic control diet with vitamin D restriction (DR), high-fat diet (HF), and high-fat diet with vitamin D restriction (DRHF) groups. They were acclimated for 28 days. The results of 2-way analysis of variance showed that intestinal ALP activity, which may contribute to an improvement in phosphate/lipid metabolism and longevity, in the high-fat diet groups (HF and DRHF) was higher than in the low-fat diet groups (Cont. and DR). ALP activity in the vitamin D–restricted groups (DR and DRHF) was lower than in the vitamin D–sufficient groups (Cont. and HF). Furthermore, serum endotoxin concentrations were significantly higher in the high-fat diet groups (HF and DRHF) than in the low-fat diet groups (Cont. and DR). In the vitamin D–restricted groups (DR and DRHF), serum endotoxin concentrations were also significantly higher than in the vitamin D–sufficient groups (Cont. and HF). These results suggest that vitamin D restriction and/or a high-fat diet increases the risk of metabolic endotoxemia.
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Type 2 resistant starch and Lactiplantibacillus plantarum NCIMB 8826 result in additive and interactive effects in diet-induced obese mice
Sensors and Actuators B: Chemical ( IF 0 ) Pub Date: 2023-07-20 , DOI: 10.1016/j.nutres.2023.07.003
Little is known about how combining a probiotic together with a prebiotic dietary fiber affects the ability of either biotic to improve health. We hypothesized that prebiotic, high-amylose maize, type 2 resistant starch (RS) together with probiotic Lactiplantibacillus plantarum NCIMB8826 (LP) as a complementary synbiotic results in additive effects on the gut microbiota in diet-induced obese (DIO) mice and other body sites. DIO C57BL/6J male mice were fed a high-fat (HF) diet adjusted to contain RS (20% by weight), LP (109 cells every 48 h), both (RS+LP) for 6 weeks. As found for mice fed RS, cecal bacterial alpha-diversity was significantly reduced in mice given RS+LP compared to those fed LP and HF controls. Similarly, both RS+LP and RS also conferred lower quantities of cecal butyrate and serum histidine and higher ileal TLR2 transcript levels and adipose tissue IL-6 protein. As found for mice fed LP, RS+LP fed mice had higher colonic tissue TH17 cytokines, reduced epididymal fat immune and oxidative stress responses, reduced serum carnitine levels, and increased transcript quantities of hepatic carnitine palmitoyl transferase 1α. Notably, compared to RS and LP consumed separately, there were also synergistic increases in colonic glucose and hepatic amino acids as well antagonistic effects of LP on RS-mediated increases in serum adiponectin and urinary toxin levels. Our findings show that it is not possible to fully predict outcomes of synbiotic applications based on findings of the probiotic or the prebiotic tested separately, and therefore studies should be conducted to test new synbiotic formulations.
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Major dietary patterns in the United Kingdom Women's Cohort Study showed no evidence of prospective association with pancreatic cancer risk
Sensors and Actuators B: Chemical ( IF 0 ) Pub Date: 2023-07-25 , DOI: 10.1016/j.nutres.2023.07.007
Diet is a modifiable risk factor for pancreatic cancer. We hypothesized that specific dietary patterns would increase/decrease pancreatic cancer risk. We evaluated the association of dietary patterns with pancreatic cancer risk in the UK Women's Cohort Study (UKWCS). Dietary patterns were assessed at enrolment using: (i) self-reported practice of vegan/vegetarian dietary habits, (ii) diet quality indices (World Health Organization Healthy Diet Indicator (WHO-HDI) and Mediterranean Diet Score (MDS)) and (iii) Principal Component Analysis (PCA)-derived dietary patterns. The association of dietary patterns with pancreatic cancer incidence was quantified using Cox regression survival analysis. Over a median follow-up of 19 years of 35,365 respondents, there were 136 incident cases of pancreatic cancer. No association between dietary habits/quality and pancreatic cancer incidence was evident after adjustments (HR (95%CI): Self-reported omnivores vs vegan/vegetarian dietary habit: 1.13 (0.73 – 1.76); per unit increase in WHO-HDI scores: 0.99 (0.91-1.09); per unit increase in MDS: 0.92 (0.83 – 1.02)). Similarly, no association of PCA-derived dietary patterns with pancreatic cancer risk was evident ("Prudent": 1.02(0.94-1.10); "meat-based": 1.00(0.92-1.09); "fast-food, sugar-sweetened beverages & carbohydrate-rich snacks": 0.96(0.86-1.07); "cereal & dairy-rich": 1.04(0.94-1.16) and "low-diversity &low-fat":1.00(0.89-1.13)). In this prospective cohort of women, several major dietary patterns were of poor quality. There was no evidence of a prospective association between any of the dietary patterns explored and pancreatic cancer incidence.
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A lower energy intake contributes to a better cardiometabolic profile in adolescence: Data from the EPITeen cohort
Sensors and Actuators B: Chemical ( IF 0 ) Pub Date: 2023-01-25 , DOI: 10.1016/j.nutres.2023.01.002
Caloric restriction has been associated with improved cardiometabolic health. Available data in humans are commonly based on short follow-up periods, specific diets, or population groups. We hypothesized that participants of a population-based cohort (Epidemiological Health Investigation of Teenagers in Porto) with a dietary pattern characterized by a lower energy intake during adolescence have a better cardiometabolic profile in adolescence and young adulthood than other dietary patterns. At aged 13 and 21 year evaluations, diet, anthropometric, and cardiometabolic measures were assessed. Diet was assessed through a food frequency questionnaire and, at 13 years, summarized in dietary patterns identified by cluster analysis. The lower intake dietary pattern included 40% of the participants. The energy intake misreport was estimated using the Goldberg method. Analysis of variance and analysis of covariance were used to compare cardiometabolic risk factors according to dietary patterns. The mean energy intake was 2394 and 2242 Kcal/d for the total sample at aged 13 years (n = 962) and 21 years (n = 862), respectively. Those belonging to the lower intake dietary pattern showed a 25% and 5% lower energy intake, respectively. In the cross-sectional analysis at aged 13, adolescents belonging to the lower intake dietary pattern presented lower glucose, insulin, triglycerides, and blood pressure values after adjusting for body mass index and parents’ education level. Among the plausible reporters, differences were only statistically significant for glucose and systolic blood pressure. Our data support that a dietary pattern characterized by a lower energy intake may contribute to a better cardiometabolic profile in adolescents. However, no significant effect was found in young adulthood.
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Dietary zinc inadequacy affects neurotrophic factors and proteostasis in the rat brain
Sensors and Actuators B: Chemical ( IF 0 ) Pub Date: 2023-06-08 , DOI: 10.1016/j.nutres.2023.06.002
Zinc deficiency has many adverse effects, including growth retardation, loss of appetite, vascular diseases, cognitive and memory impairment, and neurodegenerative diseases. In the current study, we investigated the hypothesis that dietary zinc inadequacy affects neurotrophic factors and proteostasis in the brain. Three weeks old Wistar/Kyoto male rats were fed on either a zinc-deficient diet (D; <1 mg zinc /kg diet; n=18) or pair-fed with the control diet (C; 48 mg Zn /kg diet; n=9) for a period of 4 weeks. Subsequently, the rats in the D group were subdivided into two groups (n=9), in which one group continued to receive a zinc deficient diet while the other received zinc supplemented diet (R; 48 mg Zn/kg diet) for three more weeks after which rats were sacrificed to collect brain tissue. Markers of ER stress, ubiquitin-proteasome system (UPS), autophagy, and apoptosis, along with neurotrophic factors, were investigated by immunoblotting, and the proteasomal activity was analyzed by the spectrofluorometric method. The results showed altered UPS and autophagy components and increased gliosis, ER stress, and apoptosis markers in zinc-deficient rats compared to the control group. Zinc repletion for three weeks could partially restore these alterations, indicating a necessity for an extended duration of zinc supplementation. In conclusion, a decline in zinc levels below a critical threshold may trigger multiple pathways leading to brain-cell apoptosis.
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